Cas no 2228587-07-1 (methyl 2-hydroxy-2-(6-methoxypyridin-2-yl)acetate)

• Product Name: methyl 2-hydroxy-2-(6-methoxypyridin-2-yl)acetate
• CAS No: 2228587-07-1
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6406540
• PubChem ID: 165653204
• Update Time: 2025-11-07

methyl 2-hydroxy-2-(6-methoxypyridin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-(6-methoxypyridin-2-yl)acetate
• EN300-1811237
• 2228587-07-1

• Inchi： 1S/C9H11NO4/c1-13-7-5-3-4-6(10-7)8(11)9(12)14-2/h3-5,8,11H,1-2H3
• InChI Key： GBIUKTFBDGAODW-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1C=CC=C(N=1)OC

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.6Ų

Additional information on methyl 2-hydroxy-2-(6-methoxypyridin-2-yl)acetate

Methyl 2-Hydroxy-2-(6-Methoxypyridin-2-yl)acetate: A Comprehensive Guide to Its Properties and Applications

Methyl 2-hydroxy-2-(6-methoxypyridin-2-yl)acetate (CAS No. 2228587-07-1) is an important organic compound widely used in pharmaceutical and chemical research. This ester derivative, featuring a pyridine ring and a hydroxyacetate moiety, has garnered significant attention due to its versatile applications in drug synthesis and material science. In this article, we delve into its chemical properties, synthesis methods, and emerging applications while addressing common queries from researchers and industry professionals.

The molecular structure of methyl 2-hydroxy-2-(6-methoxypyridin-2-yl)acetate includes a methoxy group attached to the pyridine ring, enhancing its solubility in organic solvents. With a molecular formula of C₁₀H₁₁NO₄, this compound exhibits unique reactivity, making it valuable for constructing complex molecules. Researchers often inquire about its stability under various conditions, and studies confirm it remains stable at room temperature when stored in airtight containers away from moisture.

One of the most searched questions about methyl 2-hydroxy-2-(6-methoxypyridin-2-yl)acetate relates to its role in pharmaceutical intermediates. Recent trends highlight its use in developing kinase inhibitors and anti-inflammatory agents, aligning with the growing demand for targeted therapies. Additionally, its chiral center makes it a candidate for asymmetric synthesis, a hot topic in green chemistry and sustainable drug development.

From an industrial perspective, the scalability of synthesizing methyl 2-hydroxy-2-(6-methoxypyridin-2-yl)acetate is frequently discussed. Optimized routes involving esterification and pyridine functionalization have been reported, reducing production costs. Environmental concerns have also driven interest in catalytic methods, with researchers exploring biocatalysts to improve yield and reduce waste.

In material science, this compound’s electron-rich pyridine ring contributes to its utility in designing organic semiconductors and ligands for metal-organic frameworks (MOFs). These applications resonate with the surge in renewable energy and smart material research. Analytical techniques like NMR and HPLC are commonly employed to verify its purity, another frequently searched topic among quality control specialists.

Safety and handling of methyl 2-hydroxy-2-(6-methoxypyridin-2-yl)acetate are critical considerations. While not classified as hazardous, standard lab practices—such as using gloves and ventilation—are recommended. Regulatory databases confirm its compliance with major chemical inventories, addressing compliance-related searches from global suppliers.

The future of methyl 2-hydroxy-2-(6-methoxypyridin-2-yl)acetate lies in interdisciplinary innovations. As AI-driven drug discovery accelerates, its role as a building block for bioactive molecules is expanding. Coupled with advancements in continuous flow chemistry, this compound is poised to meet the demands of high-throughput screening and precision medicine.

For researchers sourcing CAS 2228587-07-1, verifying suppliers’ certifications and batch-specific analytical data is essential. Peer-reviewed journals and patents remain key resources for exploring its novel applications, reflecting the compound’s growing footprint in scientific literature.